Cas no 17432-37-0 (2,3,5,6-Tetramethylbenzaldehyde)

• Product Name: 2,3,5,6-Tetramethylbenzaldehyde
• CAS No: 17432-37-0
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD02249226
• CID: 1083543
• PubChem ID: 11116362
• Update Time: 2025-04-20

2,3,5,6-Tetramethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetramethylbenzaldehyde
• 2,3,5,6-Tetramethylbenzaldehyd
• 2,3,5,6-Tetramethyl-benzaldehyd
• 2,3,5,6-tetramethyl-benzaldehyde
• 565008_ALDRICH
• A811633
• ACMC-20aoi2
• AG-E-23937
• Benzaldehyde, 2,3,5,6-tetramethyl-
• CTK0E4135
• formyldurene
• PubChem16358
• 2 3 5 6-TETRAMETHYLBENZALDEHYDE 97
• 2,3,5,6-Tetramethylbenzaldehyde, 97%
• DTXSID80455711
• RCPYGAYAQAHJMN-UHFFFAOYSA-N
• SCHEMBL1311847
• MFCD02249226
• BS-21740
• AKOS009331736
• J-010980
• EN300-1252128
• 17432-37-0
• CS-0204381
• Z385369876

• MDL： MFCD02249226
• Inchi： 1S/C11H14O/c1-7-5-8(2)10(4)11(6-12)9(7)3/h5-6H,1-4H3
• InChI Key： RCPYGAYAQAHJMN-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)C(C)=CC(C)=C1C

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: solid
• Density: 1.027 g/mL at 25 °C(lit.)
• Melting Point: 22-23 °C (C) (lit.)
• Boiling Point: 248.94°C (rough estimate)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.554(lit.)
• PSA: 17.07
• Solubility: Not determined

2,3,5,6-Tetramethylbenzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36